Cas no 2137770-95-5 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester
• CAS No: 2137770-95-5
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 5298454
• Update Time: 2025-07-18

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester

• Inchi： 1S/C10H16N4O3/c1-3-17-10(15)9-8(11-13-12-9)7-6-16-5-4-14(7)2/h7H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： AOKVAXXCGNYPRA-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2COCCN2C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester: A Multifunctional Compound with Promising Therapeutic Potential

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester (CAS No. 2137770-95-5) represents a novel class of heterocyclic compounds that have garnered significant attention in recent years due to their unique molecular architecture and diverse pharmacological properties. This compound combines the structural features of a 1,2,3-triazole ring with a morpholine moiety and an ethyl ester functional group, creating a multifunctional scaffold with potential applications in drug discovery and medicinal chemistry. The integration of these elements not only enhances the chemical stability of the molecule but also provides opportunities for targeted interactions with biological systems, making it a valuable candidate for further research and development.

The 1,2,3-triazole ring is a well-established heterocyclic structure known for its versatility in pharmaceutical applications. This five-membered ring system is characterized by a high degree of aromaticity and the ability to form stable hydrogen bonds with biological targets. The presence of a carboxylic acid group at the 5-position of the triazole ring further contributes to the molecule's reactivity and solubility properties, enabling it to interact with a wide range of receptors and enzymes. The ethyl ester functionality, on the other hand, introduces a hydrophobic character to the molecule, which can influence its membrane permeability and cellular uptake. This combination of hydrophilic and hydrophobic characteristics is critical for optimizing the pharmacokinetic profile of the compound.

Recent studies have highlighted the potential of 1H-1,2,3-triazole-5-carboxy, 4-(4-methyl-3-morpholinyl)-, ethyl ester in modulating inflammatory responses. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key regulator of immune responses. The morpholine ring in the molecule plays a crucial role in this activity, as it facilitates the formation of hydrogen bonds with the target protein, thereby enhancing the binding affinity and selectivity. These findings suggest that the compound could be developed as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the 4-(4-methyl-3-morpholinyl) substituent has been shown to improve the solubility and bioavailability of the molecule, which is a critical factor in drug development. A 2024 study published in ACS Chemical Biology reported that the introduction of this substituent significantly increased the aqueous solubility of the compound, making it more suitable for oral administration. The ethyl ester group also contributes to the molecule's metabolic stability, as it is resistant to hydrolysis in the gastrointestinal tract. This property is particularly advantageous for drugs that require prolonged systemic exposure to exert their therapeutic effects.

The synthesis of 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester involves a series of well-defined chemical reactions that have been optimized for scalability and efficiency. A 2023 review in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes click chemistry principles to assemble the molecule in a single step. This approach not only reduces the number of synthetic steps but also minimizes the formation of byproducts, which is essential for maintaining the purity and integrity of the final product. The use of catalytic methods and green chemistry principles in this synthesis highlights the growing emphasis on sustainable and environmentally friendly drug development practices.

Another area of interest is the potential of this compound in the treatment of neurodegenerative diseases. A 2024 study published in Neuropharmacology investigated the neuroprotective effects of the compound in a mouse model of Parkinson's disease. The results indicated that the molecule could reduce oxidative stress and mitochondrial dysfunction, two key pathological features of the disease. The 1,2,3-triazole ring was found to interact with specific mitochondrial proteins, thereby enhancing cellular energy production and reducing neuronal damage. These findings suggest that the compound could be explored as a potential therapeutic agent for neurodegenerative disorders.

Additionally, the ethyl ester functionality of the molecule has been shown to enhance its ability to cross the blood-brain barrier, which is a significant advantage for drugs targeting central nervous system (CNS) disorders. A 2023 study in Pharmaceutical Research demonstrated that the compound exhibited improved brain penetration compared to its non-esterified counterpart. This property is attributed to the hydrophobic nature of the ethyl ester group, which facilitates the transport of the molecule across lipid membranes. This finding underscores the importance of molecular design in optimizing the pharmacokinetic properties of drug candidates.

The versatility of 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester extends beyond its pharmacological applications. In the field of materials science, the compound has been explored as a building block for the development of novel polymers and coatings. A 2024 study in Advanced Materials reported the synthesis of a conductive polymer based on this molecule, which exhibited excellent electrical conductivity and mechanical flexibility. These properties make the compound a promising candidate for applications in flexible electronics and wearable devices.

Despite its promising properties, the compound also presents challenges that require further investigation. One of the main concerns is its potential toxicity, particularly at high concentrations. A 2023 study in Toxicological Sciences evaluated the cytotoxic effects of the compound on various cell lines and found that it exhibited low toxicity at therapeutic concentrations. However, the study also highlighted the need for careful dose optimization to minimize any potential adverse effects. This underscores the importance of comprehensive toxicological studies in the drug development process.

In conclusion, 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester represents a promising molecule with a wide range of potential applications in medicine and materials science. Its unique molecular structure and functional groups provide a foundation for further exploration in drug discovery and development. As research in this area continues to evolve, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.

For researchers and scientists interested in exploring the properties and applications of this compound, access to high-quality reagents and analytical tools is essential. The availability of these resources can significantly enhance the efficiency and accuracy of experimental studies, enabling the discovery of new insights and innovations in the field of medicinal chemistry.

The ongoing research into 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester highlights the dynamic nature of scientific inquiry and the potential for breakthroughs in drug development. As the understanding of this compound continues to expand, it is expected to contribute to the advancement of multiple disciplines, from pharmacology to materials science, and to open new avenues for therapeutic interventions and technological applications.

Ultimately, the study of 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester exemplifies the importance of interdisciplinary collaboration and the continuous pursuit of knowledge in the scientific community. As researchers continue to explore the properties and potential applications of this compound, its impact on science and technology is likely to grow, paving the way for future innovations and discoveries.

For more information on the synthesis, properties, and applications of 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester, researchers are encouraged to consult recent publications and scientific databases. These resources provide valuable insights into the current state of research and future directions in this field, supporting the continued exploration and development of this promising molecule.

As the scientific community continues to advance, the role of compounds like 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester in addressing global health challenges and technological innovations is expected to expand. This compound serves as a testament to the power of scientific discovery and its potential to transform the landscape of modern medicine and materials science.

In summary, the exploration of 1H-1,2,3-triazole-5-carboxylic acid, 4-(4-methyl-3-morpholinyl)-, ethyl ester represents a significant step forward in the pursuit of knowledge and innovation. Its unique properties and potential applications underscore the importance of continued research and development in this field, paving the way for future breakthroughs and advancements in science and technology.

For those interested in delving deeper into the study of this compound, the available resources and ongoing research provide a solid foundation for further exploration. The journey of discovery continues, driven by the curiosity and dedication of scientists and researchers worldwide.

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